BENGHE Foundational & Exploratory

Check Availability & Pricing

5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-bromo-3-methyl-1H-
Compound Name:
pyrazolo[3,4-c]pyridine

Cat. No.: B1294027

An In-depth Technical Guide to 5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine

Introduction

5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound that holds
significant interest for researchers in medicinal chemistry and drug development. Its structural
similarity to naturally occurring purines makes it a valuable scaffold in fragment-based drug
discovery (FBDD).[1] The pyrazolo[3,4-c]pyridine core is being explored for a variety of
therapeutic applications, including the development of anti-inflammatory, anti-viral, and anti-
cancer agents, owing to the prevalence of purine-binding pockets in a wide range of cellular
proteins.[1] This document provides a comprehensive overview of the known chemical
properties, synthesis, and potential applications of this compound.

Chemical and Physical Properties

The fundamental chemical and physical properties of 5-bromo-3-methyl-1H-pyrazolo[3,4-
c]pyridine are summarized below. These properties are crucial for its handling,
characterization, and application in synthetic chemistry.
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Property Value Reference
CAS Number 929617-30-1 [2][3][4]
Molecular Formula C7HeBrNs [3B1141[5]
Molecular Weight 212.05 g/mol [31[5]
Appearance Off-white solid [2]

Purity >95-97% [31[4]

Monoisotopic Mass

210.97451 Da

[5]

Spectral Data

Spectroscopic data is essential for the structural elucidation and confirmation of 5-bromo-3-

methyl-1H-pyrazolo[3,4-c]pyridine.

Data Type Details Reference
(CDsOD-d4) 3 8.73 (s, 1H),

1H NMR [2]
7.98 (s, 1H), 2.59 (s, 3H)
(MH*) = 211.5, 213.7, RT =

LC/MS 2]

1.33 min

Predicted XlogP

1.9

[5]

Experimental Protocols
Synthesis of 5-bromo-3-methyl-1H-pyrazolo[3,4-

c]pyridine

A general and efficient synthetic route has been established for this compound, starting from 1-

(2-bromo-5-fluoro-4-pyridinyl)ethanone.[2]

Materials:

e 1-(2-bromo-5-fluoro-4-pyridinyl)ethanone (37.6 mmol)
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e Anhydrous hydrazine (39.5 mmol)

e Anhydrous ethylene glycol (50 mL)

e |Ice water

Procedure:

e In a 150 mL pressure flask, dissolve 1-(2-bromo-5-fluoro-4-pyridinyl)ethanone (8.2 g, 37.6
mmol) in 50 mL of anhydrous ethylene glycol.

e Slowly add anhydrous hydrazine (1.24 mL, 39.5 mmol) dropwise to the solution via syringe.

o Seal the flask and heat the resulting light yellow mixture at 165°C with stirring.

o After 3.5 hours, the reaction mixture will turn orange-brown. Remove the flask from the heat
source and allow it to cool to room temperature.

e Pour the cooled reaction mixture into a stirred mixture of 300 g of ice water. A solid
precipitate will form.

o Continue stirring for 10 minutes, then collect the solid by vacuum filtration.

o Dry the collected solid under vacuum to yield the high-purity, off-white solid product (7.9 g,
99% yield). The product can be used in subsequent reactions without further purification.[2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92471315.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

E—(Z—bromo—S-fluoro-4-pyridinyl)ethanona [Anhydrous Hydrazine)

Reaction Mixture
(Anhydrous Ethylene Glycol)

Heating at 165°C for 3.5h

Precipitation in Ice Water

Vacuum Filtration & Drying

5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
(Off-white solid, 99% yield)
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Logical Relationships & Applications

5-bromo-3-methyl-1H-
pyrazolo[3,4-c]pyridine

Structural Analogue
of Purine

Fragment-Based Drug Discovery
(FBDD)

suggests enables

Versatile Building Block)

4_____

Potential Therapeutic Applications Grotein Degrader Building Blocks)

(Kinaselnhibitors) [Antiviral Agents] (AnticancerAgents)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294027#5-bromo-3-methyl-1h-pyrazolo-3-4-c-
pyridine-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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